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Compound of Interest

Compound Name: Etofenprox

Cat. No.: B1671711 Get Quote

For Immediate Release

[City, State] – November 29, 2025 – A detailed technical guide on the chemical compound

Etofenprox has been compiled, offering an in-depth resource for researchers, scientists, and

professionals in drug development. This whitepaper provides a thorough examination of the

insecticide's chemical structure, physicochemical properties, insecticidal activity, and

toxicological profile, supported by experimental data and methodologies.

Etofenprox is a non-ester pyrethroid insecticide distinguished by its ether linkage, a structural

feature that differentiates it from many conventional pyrethroids. This guide presents its

chemical identity, including its IUPAC name, 1-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}-3-

phenoxybenzene, and CAS number, 80844-07-1.[1][2][3][4]

Physicochemical Characteristics
Etofenprox is a white crystalline solid with a melting point ranging from 36.4 to 38.0 °C.[3] It

exhibits very low solubility in water, being less than 1 part per billion (ppb), but is soluble in a

variety of organic solvents such as acetone, ethanol, xylene, and chloroform. The compound's

low vapor pressure and high octanol-water partition coefficient (log P of approximately 6.9 to

7.05) indicate a low potential for volatilization and a high affinity for fatty tissues.

Table 1: Chemical and Physical Properties of Etofenprox
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Property Value

IUPAC Name
1-{[2-(4-ethoxyphenyl)-2-

methylpropoxy]methyl}-3-phenoxybenzene

CAS Number 80844-07-1

Molecular Formula C₂₅H₂₈O₃

Molecular Weight 376.49 g/mol

Appearance White crystalline solid

Melting Point 36.4 - 38.0 °C

Boiling Point Decomposes at approximately 200 °C

Vapor Pressure 8.13 x 10⁻⁷ Pa at 25°C

Water Solubility <1 ppb at 25°C

Solubility in Organic Solvents
Soluble in acetone, ethanol, xylene, chloroform,

and other common solvents

Octanol-Water Partition Coefficient (log P) 6.9 - 7.05

Insecticidal Properties and Mode of Action
Etofenprox is a broad-spectrum insecticide effective against a wide range of pests through

both contact and stomach action. Its primary mode of action is the disruption of the insect

nervous system by acting as a sodium channel modulator. It binds to the voltage-gated sodium

channels in nerve cells, causing them to remain open for an extended period. This leads to

uncontrolled nerve impulses, resulting in paralysis and eventual death of the insect.

This unique mode of action makes Etofenprox effective against insect strains that have

developed resistance to organophosphate and carbamate insecticides. It demonstrates rapid

knockdown activity and provides long-lasting protection against various insect orders, including

Lepidoptera, Hemiptera, Coleoptera, and Diptera. Its applications span agriculture, horticulture,

public health for vector control, and veterinary medicine, particularly in flea and tick treatments

for cats and dogs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1671711?utm_src=pdf-body
https://www.benchchem.com/product/b1671711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Insecticidal Activity of Etofenprox
Target Pest Category Examples

Agricultural Pests
Rice water weevils, leafhoppers, planthoppers,

aphids, moths, whiteflies, thrips, borers

Public Health Pests Mosquitoes, flies, cockroaches

Veterinary Pests Fleas, ticks

Stored-Product Pests

Ephestia kuehniella, Prostephanus truncatus,

Rhyzopertha dominica, Sitophilus oryzae,

Tribolium confusum

Toxicological Profile
Etofenprox exhibits very low acute toxicity to mammals. The oral LD50 in rats is greater than

42,880 mg/kg, and the dermal LD50 is greater than 2,140 mg/kg. Chronic toxicity studies in

rats, mice, and dogs have not shown significant adverse effects at tested doses. The major

target organs identified in toxicological studies are the liver, thyroid, kidney, and hematopoietic

system. Etofenprox is not considered to be a skin or eye irritant in rabbits and did not cause

skin sensitization in guinea pigs. Furthermore, studies have shown no evidence of

mutagenicity, teratogenicity, or carcinogenicity under normal exposure conditions.

In contrast to its low mammalian toxicity, Etofenprox is highly toxic to aquatic organisms,

including fish and invertebrates, as well as to bees. This necessitates careful management of

its use to avoid environmental contamination.

Table 3: Toxicological Data for Etofenprox
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Test Organism Route of Exposure Toxicity Value

Rat Oral (LD50) >42,880 mg/kg

Rat Dermal (LD50) >2,140 mg/kg

Rat Inhalation (LC50) >5.88 mg/L

Mouse Oral (LD50) >107,200 mg/kg

Mallard Duck Oral (LD50) >2,000 mg/kg

Carp TLm (48h) 5.0 ppm

Daphnia magna EC50 1.2 µg/L

Honeybee Contact (LD50) >0.038 µ g/bee

Experimental Protocols
Synthesis of Etofenprox
The synthesis of Etofenprox is typically achieved through a Williamson ether synthesis. This

involves the etherification of 2-(4-ethoxyphenyl)-2-methylpropan-1-ol with 3-phenoxybenzyl

halide in the presence of a base and a phase transfer catalyst.

Materials:

2-(4-ethoxyphenyl)-2-methylpropan-1-ol

3-phenoxybenzyl chloride

Sodium hydroxide (or other inorganic base)

Tetrabutylammonium bromide (phase transfer catalyst)

Acetonitrile (or other suitable solvent like toluene or DMF)

Procedure:

Dissolve 2-(4-ethoxyphenyl)-2-methylpropan-1-ol in the chosen solvent.
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Add the base and the phase transfer catalyst to the solution.

Add 3-phenoxybenzyl chloride dropwise while stirring.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

After completion, the reaction mixture is worked up by extraction with an organic solvent

(e.g., ethyl acetate).

The organic layer is washed, dried, and concentrated.

The crude product is purified by column chromatography on silica gel to yield pure

Etofenprox.
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Reactants

Reaction Conditions

2-(4-ethoxyphenyl)-2-methylpropan-1-ol

Process

3-phenoxybenzyl chloride

Base (e.g., NaOH)

Phase Transfer Catalyst
(e.g., n-Bu4NBr)

Solvent (e.g., Acetonitrile)

Heat (Reflux)

Etofenprox
Williamson Ether Synthesis

Click to download full resolution via product page

Diagram of the Etofenprox synthesis workflow.

Residue Analysis
The determination of Etofenprox residues in various matrices such as food, soil, and water is

crucial for regulatory and safety purposes. A common analytical approach involves extraction

followed by chromatographic separation and detection.

Sample Preparation:
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Extraction: The sample is homogenized and extracted with an organic solvent like acetone or

acetonitrile.

Partitioning: A liquid-liquid partition is performed, often with n-hexane, to separate the analyte

from interfering substances.

Clean-up: The extract is further purified using column chromatography, with adsorbents such

as Florisil or silica gel.

Instrumentation:

High-Performance Liquid Chromatography (HPLC): A reversed-phase C18 column is

typically used with a mobile phase of acetonitrile and water. Detection is commonly

performed using a UV detector at 225 nm or a mass spectrometer (LC-MS).

Gas Chromatography (GC): GC coupled with a mass spectrometer (GC-MS) or an electron

capture detector (ECD) is also employed for the analysis of Etofenprox residues.
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Analytical Techniques

Sample

Extraction
(e.g., Acetone)

Liquid-Liquid Partitioning
(e.g., with n-hexane)

Column Chromatography
(e.g., Florisil)

Analysis

Purified Extract

HPLC-UV/MS GC-MS/ECD

Click to download full resolution via product page

Workflow for Etofenprox residue analysis.

Metabolic Pathways
The metabolism of Etofenprox has been studied in various organisms. The primary metabolic

transformations involve the cleavage of the ether linkage and modifications to the aromatic

rings.
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In mammals, Etofenprox is metabolized through several key reactions:

O-de-ethylation: The ethyl group on the ethoxyphenyl moiety is removed.

Hydroxylation: Hydroxyl groups are introduced onto the phenoxybenzyl portion of the

molecule.

Ether cleavage: The central ether bond is broken.

Oxidation: The benzyl group can be oxidized.

These metabolic processes result in the formation of more polar metabolites that can be more

readily excreted from the body.

Etofenprox

O-de-ethylation Hydroxylation Ether Cleavage Oxidation

Formation of Polar Metabolites

Excretion

Click to download full resolution via product page

Simplified metabolic pathway of Etofenprox.

This technical guide provides a foundational understanding of Etofenprox, integrating key data

and experimental insights to support ongoing research and development in the field of

insecticide science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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